Cas no 651769-75-4 (Phenol, 3-methyl-5-[(1S)-1,2,2-trimethylcyclopentyl]-)

• Product Name: Phenol, 3-methyl-5-[(1S)-1,2,2-trimethylcyclopentyl]-
• CAS No: 651769-75-4
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 403277
• PubChem ID: 637385
• Update Time: 2025-04-19

Phenol, 3-methyl-5-[(1S)-1,2,2-trimethylcyclopentyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-methyl-5-[(1S)-1,2,2-trimethylcyclopentyl]-
• 3-methyl-5-[(1S)-1,2,2-trimethylcyclopentyl]phenol
• DTXSID20348431
• (-)-5-Methyl-3-(1',2',2'-trimethylcyclopentyl)phenol
• 3-Methyl-5-(1,2,2-trimethyl-cyclopentyl)-phenol
• InChI=1/C15H22O/c1-11-8-12(10-13(16)9-11)15(4)7-5-6-14(15,2)3/h8-10,16H,5-7H2,1-4H3/t15-/m1/s
• 651769-75-4
• (-)-gamma-Herbertenol

• Inchi： 1S/C15H22O/c1-11-8-12(10-13(16)9-11)15(4)7-5-6-14(15,2)3/h8-10,16H,5-7H2,1-4H3/t15-/m1/s1
• InChI Key： QJDMTYBHCOWYOF-OAHLLOKOSA-N
• SMILES： OC1C=C(C)C=C(C=1)[C@@]1(C)CCCC1(C)C

Computed Properties

• Exact Mass: 218.16716
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids